Cas no 611220-83-8 (3-Pyridinecarbonitrile,6-(2-chlorophenyl)-5-(4-chlorophenyl)-1,2-dihydro-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile,6-(2-chlorophenyl)-5-(4-chlorophenyl)-1,2-dihydro-2-oxo-
• CAS No: 611220-83-8
• MF: C₁₈H₁₀Cl₂N₂O
• MW: 341.190802097321
• CID: 1626895
• PubChem ID: 21984907
• Update Time: 2024-08-30

3-Pyridinecarbonitrile,6-(2-chlorophenyl)-5-(4-chlorophenyl)-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,6-(2-chlorophenyl)-5-(4-chlorophenyl)-1,2-dihydro-2-oxo-
• 3-Pyridinecarbonitrile, 6-(2-chlorophenyl)-5-(4-chlorophenyl)-1,2-dihydro-2-oxo-
• SCHEMBL1404528
• CCUNHEPXRCWYQV-UHFFFAOYSA-N
• 6-(2-chlorophenyl)-5-(4-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 611220-83-8
• DB-155685

• Inchi： 1S/C18H10Cl2N2O/c19-13-7-5-11(6-8-13)15-9-12(10-21)18(23)22-17(15)14-3-1-2-4-16(14)20/h1-9H,(H,22,23)
• InChI Key： CCUNHEPXRCWYQV-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2Cl)=C(C2=CC=C(Cl)C=C2)C=C1C#N

Computed Properties

• Exact Mass: 340.0172
• Monoisotopic Mass: 340.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 541.2±50.0 °C(Predicted)
• PSA: 52.89
• pka: 6.41±0.10(Predicted)